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Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of a
stock solution of CFM-1 in dimethyl sulfoxide (DMSO). CFM-1 is a small molecule antagonist of
the CARP-1/APC-2 interaction, a critical regulator of cell cycle progression. Accurate
preparation of a CFM-1 stock solution is paramount for ensuring reproducible and reliable
results in in vitro studies, such as cell-based assays investigating cell cycle arrest and
apoptosis. This application note includes detailed protocols, quantitative data, and
visualizations to facilitate the effective use of CFM-1 in a research setting.

Introduction

CFM-1 (CAS: 1380448-60-1) is a research compound that has been identified as an antagonist
of the interaction between the Cell Cycle and Apoptosis Regulatory Protein 1 (CARP-1, also
known as CCAR1) and the Anaphase-Promoting Complex subunit 2 (APC-2)[1][2]. By
disrupting this protein-protein interaction, CFM-1 induces G2/M phase cell cycle arrest and has
been shown to suppress the viability of various cancer cell lines, including human breast
cancer cells[2]. Given its mechanism of action, CFM-1 is a valuable tool for studying cell cycle
regulation and as a potential lead compound in drug development.

Due to its hydrophobic nature, CFM-1 is sparingly soluble in aqueous solutions but can be
effectively dissolved in organic solvents such as DMSO to create a concentrated stock solution.
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This stock solution can then be diluted to the desired working concentration in cell culture
media or other aqueous buffers for experimental use. Proper preparation and storage of the
stock solution are crucial to maintain the compound's stability and activity.

Quantitative Data Summary

The following table summarizes the key quantitative data for CFM-1.

Property Value Reference
Molecular Formula C14HsBrNsO2S:2 MedChemExpress
Molecular Weight 409.27 g/mol MedChemExpress
CAS Number 1380448-60-1 [2]

Appearance Crystalline solid General knowledge

ECso for CARP-1/APC-2

4.1 uM 2
binding H 2l
ICso (Daoy cells, 24h) 8.12 pg/mL [2]
ICso (Hela cells, 24h) 13.5 pg/mL [2]

Solubility in DMSO

=10 mM (estimated)

Inferred from general practice

Recommended Stock i
) 10 mM General laboratory practice
Concentration

Storage of Stock Solution -20°C or -80°C [3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of CFM-1 and the experimental
workflow for preparing a stock solution.
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Mechanism of Action of CFM-1
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CFM-1 Mechanism of Action
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Workflow for Preparing CFM-1 Stock Solution

Start: Obtain CFM-1 Powder

(1. Weigh CFM-1 Powde)
(2. Dissolve in Anhydrous DMSO)

G. Vortex/Sonicate to Ensure Complete DissolutioD

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

End: Ready for Experimental Use

Click to download full resolution via product page
CFM-1 Stock Solution Workflow

Experimental Protocols

Materials
e CFM-1 powder (CAS: 1380448-60-1)
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e Anhydrous Dimethyl Sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM CFM-1 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CFM-1. Adjust the
amounts accordingly for different desired concentrations.

» Calculation:
o The molecular weight of CFM-1 is 409.27 g/mol .

o To prepare a 10 mM (0.01 M) solution, you need to dissolve 0.01 moles of CFM-1 in 1 liter
of DMSO.

o For a smaller volume, for example, 1 mL (0.001 L), the required mass is:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.01 mol/L x 0.001 L x 409.27 g/mol = 0.0040927 g
» Mass (mg) =4.09 mg
e Preparation:

1. In a sterile environment (e.g., a laminar flow hood), carefully weigh out 4.09 mg of CFM-1
powder using a calibrated analytical balance and a sterile weighing paper or boat.
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2. Transfer the weighed powder into a sterile microcentrifuge tube or cryovial.
3. Add 1 mL of anhydrous, sterile DMSO to the tube containing the CFM-1 powder.

4. Close the tube tightly and vortex thoroughly for at least 2 minutes to dissolve the
compound.

5. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

6. The resulting solution is a 10 mM stock of CFM-1 in DMSO.
 Aliquoting and Storage:

1. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes or cryovials.

2. Label each aliquot clearly with the compound name ("CFM-1"), concentration (10 mM),
solvent (DMSO), and the date of preparation.

3. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months)[3]. Protect from light.

Protocol for Preparing Working Solutions for Cell
Culture

e Thawing the Stock Solution:

o When ready to use, thaw a single aliquot of the CFM-1 stock solution at room
temperature.

e Dilution:

o Dilute the 10 mM stock solution into your cell culture medium to the desired final working
concentration. For example, to prepare a 10 uM working solution in 1 mL of media:
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Use the formula: C1V1 = C2V2

(10 mM) x V1 = (10 pM) x (1 mL)

(10,000 uM) x V1 = (10 puM) x (1000 pL)

V1= (10 pM x 1000 pL) / 10,000 uM = 1 pL
o Therefore, add 1 pL of the 10 mM CFM-1 stock solution to 999 L of cell culture medium.

o Important: To avoid precipitation of the compound, it is best to add the DMSO stock
solution to the culture medium while gently vortexing or mixing. The final concentration of
DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid
solvent-induced cytotoxicity[3]. For a 1:1000 dilution as in the example above, the final
DMSO concentration is 0.1%.

e Control:

o Always include a vehicle control in your experiments, which consists of cell culture
medium containing the same final concentration of DMSO as the CFM-1 treated samples.

Safety Precautions

e CFM-1 is a chemical compound for research use only. Its toxicological properties have not
been fully investigated.

» Handle CFM-1 with care and use appropriate personal protective equipment (PPE), including
a lab coat, safety glasses, and gloves.

e« DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Avoid direct contact with skin and eyes.

 All procedures involving the handling of CFM-1 powder and concentrated DMSO solutions
should be performed in a well-ventilated area or a chemical fume hood.

Conclusion

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1668461?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1668461?utm_src=pdf-body
https://www.benchchem.com/product/b1668461?utm_src=pdf-body
https://www.benchchem.com/product/b1668461?utm_src=pdf-body
https://www.benchchem.com/product/b1668461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This application note provides a detailed and practical guide for the preparation of CFM-1 stock
solutions in DMSO. By following these protocols, researchers can ensure the consistency and
reliability of their experiments investigating the biological effects of this CARP-1/APC-2
antagonist. Adherence to proper storage and handling procedures will maintain the integrity
and activity of the compound, leading to more accurate and reproducible scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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